4-chloro-N-(5-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: 4-chloro-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C21H16ClN3O2S/c1-27-17-8-9-19-18(11-17)24-21(28-19)25(13-14-3-2-10-23-12-14)20(26)15-4-6-16(22)7-5-15/h2-12H,13H2,1H3
• InChI Key: GVSJFKJUKWUCFK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)N(CC3=CN=CC=C3)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H16ClN3O2S
• Molecular Weight: 409.9 g/mol

Description

4-chloro-N-(5-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide is a chemical compound that has recently gained attention in the field of scientific research. This compound is of particular interest due to its potential applications in the field of medicine and drug development.

Scientific Research Applications

Synthesis of Novel Benzodifuranyl; 1,3,5-Triazines; 1,3,5-Oxadiazepines; and Thiazolopyrimidines Derived from Visnaginone and Khellinone as Anti-Inflammatory and Analgesic Agents

Novel benzodifuranyl and thiazolopyrimidines derivatives, showing anti-inflammatory and analgesic activities, were synthesized from visnaginone and khellinone. These compounds demonstrated significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, comparable to standard drugs like sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Synthesis and Antimicrobial Activity of New Pyridine Derivatives-I

A series of pyridine derivatives were synthesized and evaluated for antimicrobial activities. These derivatives displayed variable and modest activity against tested bacterial and fungal strains, indicating the potential for development into antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Anticancer Research

Synthesis and Cytotoxicity of 6‐Pyrrolidinyl‐2‐(2‐Substituted Phenyl)‐4‐Quinazolinones

This study explored the synthesis of quinazolinone derivatives and their cytotoxic effects on various cancer cell lines. Some compounds showed significant cytotoxicity, particularly towards U937 and WEHI-3 cells, indicating potential as anticancer agents (Hour et al., 2007).

Co(II) Complexes of Benzene Sulfonamide Derivatives Synthesis, Fluorescence Properties, and Anticancer Activity

Two Co(II) complexes with benzene sulfonamide derivatives were synthesized and characterized. These complexes demonstrated notable fluorescence quenching with alizarin dye and exhibited cytotoxicity against the MCF 7 human breast cancer cell line, suggesting potential applications in cancer treatment (Vellaiswamy & Ramaswamy, 2017).